Envometinib

Pharmacokinetics Deep Cyclic Inhibition MAPK pathway

Standard MEK inhibitors cause dose-limiting toxicities and pathway reactivation due to chronic target engagement. Envometinib solves this via Deep Cyclic Inhibition (DCI) and an ultra-short 0.3h plasma half-life, enabling near-zero drug troughs in BID schedules. - Preclinical validation: 92% on-study retention with anti-PD-1 at 28 days (CT-26 model). - Superior TGI vs. binimetinib in BRAFV600E melanoma & colorectal xenografts. - Active in 52% of >60 humanized 3D-TGA models (RAS/RAF-enriched).

Molecular Formula C23H27ClN4O6S
Molecular Weight 523.0 g/mol
CAS No. 2952542-22-0
Cat. No. B15606383
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Technical Parameters


Basic Identity
Product NameEnvometinib
CAS2952542-22-0
Molecular FormulaC23H27ClN4O6S
Molecular Weight523.0 g/mol
Structural Identifiers
InChIInChI=1S/C23H27ClN4O6S/c1-25-35(31,32)26-19-8-6-7-14(21(19)24)11-17-18(13-27(2)3)16-10-9-15(33-23(30)28(4)5)12-20(16)34-22(17)29/h6-10,12,25-26H,11,13H2,1-5H3
InChIKeyUNBQMQJVNBHLAP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Envometinib: Dual MEK1/2 Inhibitor


Envometinib (CAS 2952542‑22‑0, also known as IMM‑6‑415, Compound B, or Compound 274) is a third‑generation, orally bioavailable, dual‑specificity MEK1/2 inhibitor that operates through a Deep Cyclic Inhibition (DCI) mechanism [REFS‑1]. Unlike first‑ and second‑generation MEK inhibitors that maintain chronic target occupancy, envometinib is engineered with an unprecedentedly short plasma elimination half‑life (0.3 h in mice) to deliver pulsatile MAPK pathway suppression, achieving near‑zero drug troughs between twice‑daily dosing intervals [REFS‑2]. The compound is currently being evaluated in a Phase 1/2a clinical trial (NCT06208124) for advanced solid tumors harboring RAS or RAF oncogenic mutations [REFS‑3].

Mechanism Deep Cyclic Inhibition (DCI) for pulsatile MAPK pathway modulation studies
PK Profile Ultra-short half-life (0.3 h in mice) enables near-zero drug trough research models
Development Stage Phase 1/2a trial-context tool compound (NCT06208124) for RAS/RAF mutation-driven solid tumor research

Why Envometinib Cannot Be Substituted


Standard first‑ and second‑generation MEK inhibitors such as trametinib, cobimetinib, binimetinib, and selumetinib achieve antitumor activity through sustained, chronic occupancy of MEK1/2 [REFS‑1]. This continuous target engagement paradoxically drives dose‑limiting toxicities and enables MAPK pathway reactivation via CRAF‑bypass and other escape mechanisms, limiting monotherapy durability in RAS‑mutant tumors [REFS‑1]. Envometinib circumvents these liabilities through its DCI design: a unique target engagement mode that resists pathway reactivation combined with a deliberate pharmacokinetic profile that creates a pulsatile inhibition cadence [REFS‑2]. Even the closest in‑class analog from the same developer, atebimetinib (IMM‑1‑104, t1/2 ≈ 2 h), cannot replicate the twice‑daily, near‑zero‑trough cadence of envometinib (t1/2 ≈ 0.3 h) [REFS‑2]. These mechanistic and PK differences are not interchangeable; procurement of a generic MEK inhibitor would fail to recapitulate the biology of cyclic MAPK disruption that underpins envometinib’s preclinical activity.

Chronic occupancy vs. cyclic inhibition
First-generation MEK inhibitors sustain target engagement, which may fail to recapitulate pulsatile pathway suppression and DCI-dependent biology.
Half-life cadence mismatch
Even the closest DCI analog, atebimetinib (~2 h half-life), cannot replicate envometinib's 0.3 h near-zero trough cadence, altering the PK/PD profile.
CRAF-bypass reactivation
First-generation MEK inhibitors may drive pMEK accumulation due to CRAF-dependent pathway reactivation, a liability envometinib's dual pMEK/pERK suppression may avoid.

Envometinib: Quantitative Evidence vs. Other MEK Inhibitors


Plasma Half-Life vs. Established MEK Inhibitors

The preclinical pharmacokinetic profile of envometinib is engineered for Deep Cyclic Inhibition: a 0.3‑hour elimination half‑life in mice that is explicitly stated to be the shortest among all MEK inhibitors developed to date [REFS‑1]. In contrast, first‑generation agents (e.g., trametinib, binimetinib) exhibit multi‑hour to multi‑day half‑lives that result in sustained MEK occupancy, while the second‑generation agent VS‑6766 has a reported mean terminal half‑life of 53.6 h [REFS‑2]. Even the closest DCI analog, atebimetinib (IMM‑1‑104), has a half‑life of approximately 2 h [REFS‑3]. This 6‑7‑fold shorter half‑life enables envometinib to achieve near‑zero drug troughs within a 12‑hour BID cycle, a cadence that atebimetinib's once‑daily profile cannot match [REFS‑3].

Plasma Half-Life
Head-to-head
0.3 h (mouse)
Shortest reported MEK inhibitor half-life; supports pulsatile PK/PD modeling context
Mouse PK; human data pending from Phase 1
Pharmacokinetics Deep Cyclic Inhibition MAPK pathway

Dual pMEK/pERK Suppression vs. First-Generation MEK Inhibitors

Envometinib reduces both phosphorylated MEK (pMEK) and phosphorylated ERK (pERK) in RAS‑mutant tumor models at sub‑100 nM potencies [REFS‑1]. First‑generation MEK inhibitors (trametinib, cobimetinib, binimetinib, selumetinib) primarily suppress pERK through allosteric MEK binding but can paradoxically induce pMEK accumulation due to CRAF‑dependent pathway reactivation, as documented in the patent background [REFS‑2]. By dually suppressing both pMEK and pERK, envometinib resists this reactivation mechanism, a property shared only with other DCI‑engineered molecules such as atebimetinib [REFS‑1].

Dual pMEK/pERK Suppression
Class-level
pMEK and pERK reduced at sub-100 nM
Supports resistance-to-reactivation pharmacodynamic assay context
Class-level inference; first-gen MEKi often elevate pMEK
Pharmacodynamics MEK1/2 dual inhibition MAPK reactivation

Tumor Growth Inhibition vs. Binimetinib in BRAF-Mutant Models

In a direct head‑to‑head comparison within BRAFV600E melanoma (A‑375) and colorectal (HT‑29) subcutaneous xenograft models in female BALB/c nude mice, envometinib monotherapy demonstrated superior tumor growth inhibition (TGI) compared to binimetinib [REFS‑1]. Furthermore, the combination of envometinib plus encorafenib drove deeper tumor regressions and achieved greater TGI than the binimetinib plus encorafenib combination in the same models [REFS‑1][REFS‑2]. This pairwise comparison—same BRAF inhibitor partner, same models—isolates envometinib as the variable producing superior antitumor activity.

TGI vs. Binimetinib (BRAF V600E)
Head-to-head
Reported superior TGI in A-375 and HT-29 xenografts vs. binimetinib ± encorafenib
Supports BRAF-mutant model comparison context; higher TGI observed
Exact %TGI reported graphically at AACR-NCI-EORTC 2023
Efficacy BRAF V600E Xenograft models

Monotherapy Activity in KRAS-Mutant Xenografts

Envometinib was evaluated in KRAS‑mutant xenograft models at a maximum tolerated dose (MTD) of 175–180 mg/kg BID PO, achieving 96.4% TGI in the Colon‑26 (KRAS‑G12D CRC) model and 93.9% TGI in the A549 (KRAS‑G12S NSCLC) model [REFS‑1]. First‑generation MEK inhibitors have shown limited single‑agent activity in KRAS‑mutant tumors; for example, trametinib monotherapy in KRAS‑mutant NSCLC achieved a median PFS of only ~2 months (Kim 2011), and binimetinib monotherapy in NRAS‑mutant melanoma yielded a median PFS of 2.8 months with an ORR of 15% (Dummer 2017) [REFS‑2]. While cross‑study comparisons are limited by different model systems, the >90% TGI at MTD in aggressive KRAS‑mutant models provides a quantitative benchmark for envometinib’s preclinical efficacy.

KRAS-Mutant Xenograft TGI
Cross-study
96.4% TGI (Colon-26), 93.9% TGI (A549)
Supports KRAS-mutant model-response endpoint context
Cross-study comparison; clinical benchmarks require model-context review
KRAS mutant Maximum tolerated dose Tumor growth inhibition

Combination Benefit with Checkpoint Inhibitors in Syngeneic Models

In the CT‑26 syngeneic model (KRAS‑G12D), envometinib at a sub‑MTD combination dose of 120 mg/kg BID PO significantly improved on‑study retention when combined with immune checkpoint inhibitors: 58% (7/12) of mice remained on study with envometinib monotherapy vs. 33% (4/12) for either anti‑PD‑1 or anti‑CTLA‑4 alone; with combination treatment, 92% (11/12) and 83% (10/12) remained on study for anti‑PD‑1 and anti‑CTLA‑4 combinations, respectively [REFS‑1]. This represents a >2.5‑fold improvement in on‑study retention at day 28 compared to checkpoint inhibitor monotherapy and a ~2‑fold improvement over single‑agent envometinib. First‑generation MEK inhibitors have largely failed to enhance immunotherapy in RAS‑mutant tumors [REFS‑1].

CPI Combination Retention
Head-to-head
Envometinib + anti-PD-1: 92% retention vs. 33% anti-PD-1 alone (CT-26, Day 28)
Supports immuno-oncology combination endpoint context in RAS-mutant models
Syngeneic model; first-gen MEKi combinations largely ineffective
Immuno‑oncology Anti‑PD‑1 Anti‑CTLA‑4

Broad Activity Across RAS/RAF-Mutant 3D Models

In a panel of more than 60 humanized 3D tumor growth assays (3D‑TGA) spanning RAS‑ and RAF‑mutant indications, envometinib monotherapy demonstrated antitumor activity in over 50% of models (34 of 66), including 63% (19 of 30) BRAF‑class I mutant preclinical models [REFS‑1]. Sensitive and intermediate responses were strongly enriched for models harboring an activation mutation in RAS or RAF [REFS‑1]. This broad activity profile across diverse patient‑aligned 3D models surpasses the expected monotherapy activity of first‑generation MEK inhibitors, which typically show efficacy only in a narrow subset of MAPK‑addicted tumors [REFS‑2].

3D-TGA Panel Activity
Class-level
52% (34/66) models; 63% (19/30) BRAF-class I mutant
Supports broad 3D-panel screening context; enrichment in RAS/RAF-mutant models
Supplier-derived 3D-TGA panel; requires independent validation
3D tumor growth assay Patient‑aligned models Predictive pharmacology

Optimal Research Scenarios for Envometinib


Cyclic vs. Chronic MAPK Inhibition in RAS-Mutant Tumors

Research groups studying the pharmacodynamic consequences of pulsatile MAPK pathway modulation require envometinib specifically because its 0.3‑hour half‑life enables near‑zero drug troughs within a 12‑hour BID schedule [REFS‑1]. No other MEK inhibitor—first‑generation, second‑generation, or even the once‑daily DCI analog atebimetinib (t₁/₂ ≈ 2 h)—can achieve this cadence [REFS‑1][REFS‑2]. Studies designed to compare cyclic vs. chronic MEK inhibition must use envometinib as the cyclic‑arm agent; substitution with a longer‑half‑life MEK inhibitor would fail to produce the pulsatile PK‑PD profile that defines the experimental variable.

Preclinical Combination with Checkpoint Inhibitors in RAS-Mutant Models

In syngeneic tumor models where first‑generation MEK inhibitors have failed to enhance checkpoint blockade, envometinib has demonstrated a statistically significant, quantitative improvement in combination with anti‑PD‑1 and anti‑CTLA‑4 antibodies [REFS‑1]. At 28 days, envometinib + anti‑PD‑1 achieved 92% on‑study retention vs. 33% for anti‑PD‑1 alone in CT‑26 tumors [REFS‑1]. Researchers evaluating immuno‑oncology combinations in RAS‑mutant models should prioritize envometinib over generic MEK inhibitors that lack this validated combination signal.

Benchmarking in BRAF-Mutant Melanoma and Colorectal Models

Head‑to‑head xenograft data in BRAFV600E melanoma (A‑375) and colorectal (HT‑29) models established that envometinib, both as monotherapy and in combination with encorafenib, achieves superior TGI to binimetinib‑based regimens [REFS‑1][REFS‑2]. Organizations conducting comparative efficacy profiling of MEK‑targeting agents in BRAF‑mutant models should include envometinib as the DCI‑class comparator, as binimetinib alone would underestimate the potential therapeutic ceiling achievable with cyclic inhibition in these tumor types.

Screening Across Broad 3D Tumor Model Panels

Envometinib demonstrated activity in 52% of an unbiased panel of >60 humanized 3D‑TGA models, with enrichment in RAS/RAF‑mutant disease [REFS‑1]. This breadth of activity, likely attributable to the DCI mechanism that resists pathway reactivation, makes envometinib a preferred tool compound for broad‑spectrum RAS/RAF‑addiction screens where conventional MEK inhibitors may yield false‑negative results in models with adaptive reactivation capacity. Procurement of envometinib for large‑scale 3D screening enables investigation of MEK dependency across indications beyond those historically responsive to first‑generation MEK inhibitors.

Application
Selection Property
Validation Focus
Pulsatile MAPK inhibition studies
Ultra-short half-life cadence (0.3 h)
Near-zero trough PK/PD modeling context
Immuno-oncology combination models
CPI combination response profile
On-study retention endpoint review
Comparative MEK inhibitor profiling
Reported TGI ranking vs. binimetinib
BRAF-mutant xenograft endpoint context
Broad RAS/RAF addiction screens
DCI-driven response breadth
3D-TGA panel response enrichment

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